N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C14H18F3NO3S2/c1-21-13(5-7-22-8-6-13)10-18-23(19,20)12-4-2-3-11(9-12)14(15,16)17/h2-4,9,18H,5-8,10H2,1H3
• InChI Key: CMLRJKFZYSFMTD-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C14H18F3NO3S2
• Molecular Weight: 369.4 g/mol
• CAS No.: 2034453-29-5

Description

N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H18F3NO3S2 and its molecular weight is 369.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Application

• Photodynamic Therapy for Cancer Treatment : A study on zinc phthalocyanine substituted with benzenesulfonamide derivative groups demonstrated their utility in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anti-inflammatory and Anticancer Potential

• Potential Anti-inflammatory and Anticancer Agents : Celecoxib derivatives, including a benzenesulfonamide component, were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, one compound demonstrated significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, suggesting the therapeutic potential of benzenesulfonamide derivatives (Küçükgüzel et al., 2013).

Cognitive Enhancing Properties

• Cognitive Enhancements via 5-HT6 Receptor Antagonism : SB-399885, a compound with a benzenesulfonamide moiety, has been identified as a potent, selective 5-HT6 receptor antagonist with cognitive-enhancing properties. It has shown potential in reversing scopolamine-induced deficits in a rat novel object recognition paradigm and improving spatial learning in aged rats, suggesting a role in treating cognitive deficits in diseases like Alzheimer's and schizophrenia (Hirst et al., 2006).

DNA Binding and Catalytic Activities

• Ru(III) Complexes for DNA Binding : Research on azo dye ligands and their Ru(III) complexes, including benzenesulfonamide derivatives, explored their ability to bind to calf thymus DNA. These complexes' DNA binding activity suggests potential applications in studying DNA interactions and possibly in designing therapeutic agents targeting DNA (El-Sonbati et al., 2015).